Cas no 14049-06-0 (D-Glucose-5-C-t)

• Product Name: D-Glucose-5-C-t
• CAS No: 14049-06-0
• MF: C₆H₁₂O₆
• MW: 182.163992166519
• CID: 150716
• PubChem ID: 166991
• Update Time: 2025-04-19

D-Glucose-5-C-t Chemical and Physical Properties

Names and Identifiers

• D-Glucose-5-C-t
• D-[5-3H]GLUCOSE
• (5,6-dihydroxy-indol-3-yl)-acetic acid
• < 5,6-Dihydroxy-indolyl-(3)> -essigsaeure
• < 5-3H> -D-Glucose
• 1H-Indole-3-acetic acid, 5,6-dihydroxy-
• AG-G-55828
• CTK1H7218
• GLUCOSE, D-, [5-3H(N)]
• 14049-06-0
• (C~5~-~3~H)Hexose
• DTXSID60930859
• D-(5-3H) Glucose
• (2R,3S,4R,5R)-2,3,4,5,6-pentahydroxy-5-tritiohexanal
• D-(5-3H)Glucose

• Inchi： 1S/C6H12O6/c7-1-3(9)5(11)6(12)4(10)2-8/h1,3-6,8-12H,2H2/t3-,4+,5+,6+/m0/s1/i4T
• InChI Key： GZCGUPFRVQAUEE-CPMQAFPASA-N
• SMILES： O[C@H]([C@@]([3H])(CO)O)[C@@H]([C@H](C=O)O)O

Computed Properties

• Exact Mass: 182.072
• Monoisotopic Mass: 182.072
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _2.9
• Topological Polar Surface Area: 118Ų

Experimental Properties

• Boiling Point: 527.1 °C at 760 mmHg
• Flash Point: 286.7 °C
• PSA: 118.22000
• LogP: -3.37880